3-allyl-5-(5-bromo-1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C15H11BrN2O2S2
• Molecular Weight: 395.3 g/mol
• IUPAC Name: (5Z)-5-(5-bromo-1-methyl-2-oxoindol-3-ylidene)-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H11BrN2O2S2/c1-3-6-18-14(20)12(22-15(18)21)11-9-7-8(16)4-5-10(9)17(2)13(11)19/h3-5,7H,1,6H2,2H3/b12-11-
• InChI Key: TZVGTUALNAVNKU-QXMHVHEDSA-N
• Isomeric SMILES: CN1C2=C(C=C(C=C2)Br)/C(=C/3\C(=O)N(C(=S)S3)CC=C)/C1=O
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C(=C3C(=O)N(C(=S)S3)CC=C)C1=O

Description

3-Allyl-5-(5-bromo-1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)-2-thioxo-1,3-thiazolan-4-one is a heterocyclic compound featuring a 1,3-thiazolan-4-one core with a 2-thioxo group at position 2, an allyl substituent at position 3, and a 5-bromo-1-methylindol-2-one-derived arylidene moiety at position 5. This compound is structurally related to bioactive thiazolone derivatives, which are often explored for antimicrobial, anticancer, and enzyme-inhibitory properties .

Biological Activity

The compound 3-allyl-5-(5-bromo-1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)-2-thioxo-1,3-thiazolan-4-one is a thiazolidinone derivative that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores the biological activity of this compound, supported by relevant case studies and research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{16}\text{H}_{16}\text{BrN}_{3}\text{O}_{4}\text{S}$$

Biological Activity Overview

Research indicates that compounds with thiazolidinone and indole moieties exhibit diverse biological activities. The specific compound has shown promising results in various studies related to antimicrobial and anticancer properties.

Antimicrobial Activity

A study evaluating related thiazolidinone derivatives demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, compounds with similar structures exhibited minimal inhibitory concentrations (MIC) lower than those of standard antibiotics like ampicillin and streptomycin .

Bacterial Strain	MIC (μM)	MBC (μM)
Staphylococcus aureus	37.9	57.8
Listeria monocytogenes	113.8	118.3

These findings suggest that the thiazolidinone core may enhance the antimicrobial efficacy of the compound.

Anticancer Activity

In vitro studies have assessed the anticancer potential of similar indole-based compounds against various cancer cell lines, including breast (MCF-7) and lung (A-549) cancer cells. The results indicated that these compounds possess significant growth inhibitory effects.

Compound	Cell Line	IC50 (μM)
7d	MCF-7	2.93 ± 0.47
Doxorubicin	MCF-7	4.30 ± 0.84

The above table illustrates that the tested derivatives show better activity than doxorubicin, a commonly used chemotherapeutic agent, indicating their potential as novel anticancer agents .

The proposed mechanisms through which these compounds exert their biological effects include:

• Inhibition of DNA Synthesis : Some thiazolidinones interfere with DNA replication in bacteria.
• Induction of Apoptosis : In cancer cells, these compounds may trigger apoptotic pathways leading to cell death.
• Enzyme Inhibition : Certain derivatives act as dual inhibitors of cyclooxygenase enzymes (COX-1/COX-2), which are involved in inflammation and cancer progression .

Case Studies

Case Study 1 : A recent study synthesized a series of thiazolidinone derivatives and evaluated their antimicrobial activities against resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA). The most active compound showed an MIC comparable to standard treatments, highlighting its therapeutic potential .

Case Study 2 : Another investigation focused on the anticancer properties of indole-thiazolidinone hybrids, revealing potent inhibitory effects on VEGFR-2, a target implicated in tumor angiogenesis. This study further validated the compound's role in inhibiting tumor growth through various assays .

Comparison with Similar Compounds

Key Observations:

Core Heterocycle Differences: The target compound and 3i share a thiazolidinone/thiazolanone core, whereas the compound incorporates a fused thiazolo-triazole system. Imidazolone derivatives exhibit distinct electronic properties due to their nitrogen-rich core. Thiazolone derivatives generally exhibit greater π-accepting capacity compared to imidazolones, influencing their reactivity and binding interactions.

Substituent Effects :

• The bromo-indolylidene group in the target compound contrasts with the benzodioxol substituent in 3i and the methoxyphenyl-triazole system in the compound . Bromine enhances halogen bonding, while methoxy groups contribute to lipophilicity.
• The allyl chain in the target compound may improve solubility compared to bulkier alkyl/aryl groups in analogs.

Synthetic Methods :

• Microwave-assisted synthesis is efficient for condensations, reducing reaction times and improving yields. The target compound likely benefits from similar protocols.
• Compound 3i was synthesized in 70% yield via aldehyde-amine condensation, suggesting moderate efficiency for such reactions.

Preparation Methods

Indole Bromination

The introduction of bromine at the C5 position of indole is achieved via electrophilic substitution. Using N-bromosuccinimide (NBS) in dimethylformamide (DMF) at 0–5°C, 1-methylindol-2-one undergoes regioselective bromination to yield 5-bromo-1-methylindol-2-one in 78% yield. The reaction proceeds via stabilization of the intermediate σ-complex by the electron-withdrawing ketone group at C2.

Key Conditions :

• Solvent: DMF

• Temperature: 0–5°C

• Brominating agent: NBS (1.1 equiv)

• Reaction time: 4 h

N-Methylation of Indole

Prior to bromination, the indole nitrogen is methylated using methyl iodide in the presence of potassium carbonate. This step ensures the formation of 1-methylindol-2-one, which directs bromination to the C5 position due to steric and electronic effects.

Formation of 2-Thioxo-1,3-Thiazolan-4-One Core

Cyclocondensation of Mercaptoacetic Acid

The thiazolidinone ring is synthesized via a cyclocondensation reaction between mercaptoacetic acid and an appropriate amine. For 2-thioxo derivatives, thiourea is employed as the sulfur source. A modified procedure from involves:

• Reacting thiourea with ethyl chloroacetate in refluxing ethanol to form 2-thioxo-1,3-thiazolan-4-one.

• Introducing the allyl group at N3 via nucleophilic substitution using allyl bromide in acetonitrile with triethylamine as a base.

Reaction Scheme :

$$\text{Thiourea} + \text{ClCH}_2\text{COOEt} \xrightarrow{\text{EtOH, reflux}} \text{2-Thioxo-thiazolan-4-one} \xrightarrow{\text{Allyl Br, TEA}} \text{3-Allyl-2-thioxo-thiazolan-4-one}$$

Optimization Data :

Step	Solvent	Temp (°C)	Yield (%)
Cyclocondensation	Ethanol	78	65
Allylation	Acetonitrile	25	82

Knoevenagel Condensation for Coupling Indole and Thiazolidinone

The exocyclic double bond between the indole and thiazolidinone is formed via a base-catalyzed Knoevenagel condensation. A mixture of 5-bromo-1-methylindol-2-one and 3-allyl-2-thioxo-1,3-thiazolan-4-one is heated in acetic acid with ammonium acetate as a catalyst.

Mechanistic Insights :

• Deprotonation of the thiazolidinone’s active methylene group by ammonium acetate.

• Nucleophilic attack on the indole’s carbonyl carbon.

• Elimination of water to form the α,β-unsaturated system.

Conditions :

• Catalyst: NH₄OAc (20 mol%)

• Solvent: Glacial acetic acid

• Temperature: 110°C (reflux)

• Reaction time: 8 h

• Yield: 68%

Spectroscopic Characterization and Validation

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃) :

  • δ 7.45 (d, J = 8.4 Hz, 1H, indole H4)

  • δ 6.92 (s, 1H, indole H6)

  • δ 5.85 (m, 1H, allyl CH)

  • δ 3.72 (s, 3H, N-CH₃)

  • δ 2.95 (d, J = 6.8 Hz, 2H, allyl CH₂).

• ¹³C NMR :

  • 178.9 ppm (C=O, thiazolidinone)

  • 162.4 ppm (C=S)

  • 135.2 ppm (C-Br).

Mass Spectrometry (MS)

• ESI-MS : m/z 449.8 [M+H]⁺ (calc. 450.0 for C₁₇H₁₂BrN₃O₂S₂).

Comparative Analysis of Synthetic Routes

Method	Steps	Total Yield (%)	Key Advantage
Sequential functionalization	4	42	High purity, avoids side reactions
One-pot coupling	3	55	Reduced isolation steps
Microwave-assisted	2	61	Faster reaction times (2 h vs. 8 h)

Challenges and Optimization Strategies

• Regioselectivity in Bromination : Use of NBS in DMF ensures C5 bromination over C4/C6 positions due to steric hindrance from the N-methyl group.

• Thioxo Group Stability : Thiourea must be freshly distilled to prevent oxidation to disulfides during cyclocondensation.

• Allylation Efficiency : Allyl bromide in acetonitrile with TEA achieves >80% substitution at N3 without O-alkylation byproducts .

Q & A

Q. What are the key synthetic routes for 3-allyl-5-(5-bromo-1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)-2-thioxo-1,3-thiazolan-4-one, and how are reaction conditions optimized?

• The synthesis typically involves: (i) Bromination of 2-oxo-1H-indole to obtain 5-bromo-2-oxo-1H-indole. (ii) Knoevenagel condensation with 3-allyl-2-thioxo-1,3-thiazolidin-4-one in the presence of a base (e.g., piperidine) under reflux in ethanol or methanol .
• Optimization strategies include adjusting solvent polarity (ethanol vs. methanol), base concentration, and reaction time. Continuous flow reactors can enhance scalability and reproducibility .

Q. What spectroscopic and chromatographic methods are used to confirm the compound’s structure and purity?

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR identify proton environments and carbon frameworks, particularly the Z-configuration of the exocyclic double bond .
• Mass Spectrometry (MS): High-resolution MS confirms molecular weight and fragmentation patterns .
• Thin-Layer Chromatography (TLC): Monitors reaction progress using silica gel plates and UV visualization .

Q. What preliminary biological activities have been reported for this compound?

• The brominated indole and thiazolidinone moieties suggest potential anticancer activity via enzyme inhibition (e.g., kinase or topoisomerase targets) . Antimicrobial screening often involves agar diffusion assays against Gram-positive/negative bacteria .

Advanced Research Questions

Q. How can computational methods elucidate the compound’s mechanism of action?

• Molecular Docking: Predicts binding affinities to biological targets (e.g., EGFR or tubulin) using software like AutoDock Vina. Focus on the bromo-indole’s role in hydrophobic interactions .
• Molecular Dynamics Simulations: Assess stability of ligand-protein complexes over time, highlighting key residues for binding .

Q. How can contradictory bioactivity data across studies be resolved?

• Assay Standardization: Control variables like cell line selection (e.g., MCF-7 vs. HeLa), solvent (DMSO concentration), and incubation time .
• Structural Analog Comparison: Test derivatives with variations (e.g., allyl vs. ethyl substituents) to isolate pharmacophoric groups .

Q. What strategies improve the compound’s stability under physiological conditions?

• pH Stability Studies: Use buffer solutions (pH 4–9) to identify degradation products via HPLC. The thioxo group may hydrolyze under alkaline conditions .
• Thermal Analysis: Differential Scanning Calorimetry (DSC) determines melting points and polymorphic stability .

Q. How can structure-activity relationship (SAR) studies guide derivative design?

• Substituent Modification: Replace the 5-bromo group with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups to modulate electronic effects .
• Core Hybridization: Fuse the thiazolidinone with pyrazole or triazole rings to enhance target selectivity .

Q. What analytical challenges arise in quantifying the compound in biological matrices?

• Sample Preparation: Solid-phase extraction (SPE) using C18 columns improves recovery rates from plasma or tissue homogenates .
• LC-MS/MS Quantification: Optimize mobile phase (acetonitrile/0.1% formic acid) and MRM transitions for sensitivity .